Cas no 1401425-93-1 (4-(1-Hydrazinoethyl)pyridine hydrochloride)
4-(1-Hydrazinoethyl)pyridine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-Hydrazinoethyl)pyridine hydrochloride
- 1-pyridin-4-ylethylhydrazine;hydrochloride
- 4-(1-Hydrazinylethyl)pyridine hydrochloride
- 1401425-93-1
-
- MDL: MFCD22421957
- Inchi: 1S/C7H11N3.ClH/c1-6(10-8)7-2-4-9-5-3-7;/h2-6,10H,8H2,1H3;1H
- InChI Key: LNZINZPHWJDRKJ-UHFFFAOYSA-N
- SMILES: N1=CC=C(C(C)NN)C=C1.Cl
Computed Properties
- Exact Mass: 173.0719751g/mol
- Monoisotopic Mass: 173.0719751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 88.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.9Ų
4-(1-Hydrazinoethyl)pyridine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 077435-500mg |
4-(1-Hydrazinoethyl)pyridine hydrochloride |
1401425-93-1 | 500mg |
6827CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 077435-1g |
4-(1-Hydrazinoethyl)pyridine hydrochloride |
1401425-93-1 | 1g |
8533CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 077435-5g |
4-(1-Hydrazinoethyl)pyridine hydrochloride |
1401425-93-1 | 5g |
25602CNY | 2021-05-07 | ||
| Matrix Scientific | 077435-500mg |
4-(1-Hydrazinoethyl)pyridine hydrochloride |
1401425-93-1 | 500mg |
$420.00 | 2023-09-08 | ||
| Matrix Scientific | 077435-1g |
4-(1-Hydrazinoethyl)pyridine hydrochloride |
1401425-93-1 | 1g |
$525.00 | 2023-09-08 | ||
| Matrix Scientific | 077435-5g |
4-(1-Hydrazinoethyl)pyridine hydrochloride |
1401425-93-1 | 5g |
$1575.00 | 2023-09-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 077435-500mg |
4-(1-Hydrazinoethyl)pyridine hydrochloride |
1401425-93-1 | 500mg |
6827.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 077435-1g |
4-(1-Hydrazinoethyl)pyridine hydrochloride |
1401425-93-1 | 1g |
8533.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 077435-5g |
4-(1-Hydrazinoethyl)pyridine hydrochloride |
1401425-93-1 | 5g |
25602.0CNY | 2021-07-05 | ||
| TRC | H697773-10mg |
4-(1-Hydrazinoethyl)pyridine Hydrochloride |
1401425-93-1 | 10mg |
$ 50.00 | 2022-06-04 |
4-(1-Hydrazinoethyl)pyridine hydrochloride Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-(1-Hydrazinoethyl)pyridine hydrochloride
Professional Introduction to 4-(1-Hydrazinoethyl)pyridine hydrochloride (CAS No. 1401425-93-1)
4-(1-Hydrazinoethyl)pyridine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1401425-93-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by the presence of a hydrazino functional group attached to an ethyl chain. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a versatile intermediate in synthetic chemistry and drug development processes.
The structural motif of 4-(1-Hydrazinoethyl)pyridine hydrochloride consists of a pyridine ring, which is a heterocyclic aromatic compound containing nitrogen, seamlessly linked to a hydrazino group (-NH-NH₂) via an ethyl bridge. This unique arrangement imparts distinct chemical properties that make it valuable in various biochemical interactions. The hydrazino group is particularly noteworthy as it can participate in nucleophilic addition reactions, forming covalent bonds with carbonyl groups, which is a fundamental mechanism in many drug synthesis pathways.
In recent years, 4-(1-Hydrazinoethyl)pyridine hydrochloride has been explored for its potential applications in the development of novel therapeutic agents. Its pyridine core is a common scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The hydrazino substituent further expands its utility by allowing for the formation of Schiff bases and other derivatives that exhibit diverse pharmacological activities.
One of the most promising areas of research involving 4-(1-Hydrazinoethyl)pyridine hydrochloride is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The hydrazino group in 4-(1-Hydrazinoethyl)pyridine hydrochloride can be readily functionalized to create potent kinase inhibitors through condensation reactions with aldehydes or ketones.
Furthermore, 4-(1-Hydrazinoethyl)pyridine hydrochloride has been investigated for its antimicrobial properties. The combination of the pyridine ring and the hydrazino group creates a molecular structure that can disrupt bacterial cell membranes or interfere with essential metabolic processes. Preliminary studies have shown that derivatives of this compound exhibit activity against Gram-positive bacteria, making them candidates for developing new antibiotics or antimicrobial agents.
The pharmaceutical industry has also shown interest in 4-(1-Hydrazinoethyl)pyridine hydrochloride for its potential as an intermediate in the synthesis of antiviral drugs. Viruses rely on host cellular machinery for replication, and compounds that can interfere with these processes are key targets for antiviral therapy. The ability of the hydrazino group to form stable bonds with viral proteins or nucleic acids makes 4-(1-Hydrazinoethyl)pyridine hydrochloride a valuable building block in antiviral drug design.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-(1-Hydrazinoethyl)pyridine hydrochloride for biological activity. High-throughput virtual screening (HTVS) and molecular docking simulations allow researchers to predict how different molecules will interact with biological targets before conducting expensive wet-lab experiments. These computational methods have accelerated the discovery process and led to the identification of novel drug candidates based on structures like 4-(1-Hydrazinoethyl)pyridine hydrochloride.
The synthesis of 4-(1-Hydrazinoethyl)pyridine hydrochloride involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the hydrazino group requires careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research applications.
In conclusion, 4-(1-Hydrazinoethyl)pyridine hydrochloride (CAS No. 1401425-93-1) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it valuable for synthesizing kinase inhibitors, antimicrobial agents, and antiviral drugs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.
1401425-93-1 (4-(1-Hydrazinoethyl)pyridine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)